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Compound of Interest

Compound Name: Acephenanthrylene

Cat. No.: B1206934 Get Quote

CAS Number: 201-06-9[1][2][3][4][5]

IUPAC Name: Acephenanthrylene[1]

This technical guide provides a comprehensive overview of acephenanthrylene, a tetracyclic

polycyclic aromatic hydrocarbon (PAH), for researchers, scientists, and drug development

professionals. This document summarizes key chemical and physical properties, experimental

data on its biological activity, and details of relevant experimental protocols.

Chemical and Physical Properties
Acephenanthrylene is a cyclopenta-fused PAH, a class of compounds that are of interest due

to their prevalence as environmental pollutants and potential biological effects.[1] It is formed

during the combustion of various fuels; however, its presence as an atmospheric pollutant is

limited due to its susceptibility to photolytic oxidation.[4]

Property Value Reference

Molecular Formula C₁₆H₁₀ [3][4][5]

Molar Mass 202.256 g·mol⁻¹ [4]

CAS Registry Number 201-06-9 [1][2][3][4][5]

Appearance
Ruby-red (for alkynyl

derivative)
[6]
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Spectroscopic and Photophysical Data
The electronic and photophysical properties of acephenanthrylene have been investigated

through various spectroscopic techniques.

Parameter Value Conditions Reference

UV-Vis Absorption

(λmax)
~440 nm [7]

Fluorescence

Emission (λmax)
~540 nm Weak [7]

Fluorescence

Quantum Yield (ΦF)
0.0035 [7]

Singlet Oxygen (¹O₂)

Quantum Yield

0.02 (for alkynyl

derivative)
[6]

Biological Activity and Toxicology
Acephenanthrylene has been evaluated for its toxicological and biological effects, with studies

focusing on its tumorigenicity and phototoxicity.

Tumorigenicity
Studies in mouse models have classified acephenanthrylene as a weak tumorigen.[8] The

following table summarizes the tumorigenicity data from a preweanling mouse bioassay.
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Mouse
Strain

Total
Dose (µ
g/mouse )

Tumor
Type

Tumor
Incidence
(%)

ED₅₀
(µmol)

TM₁.₀
(µmol)

Referenc
e

CD-1 875 Lung

18-26% (P

< 0.025-

0.01)

10.6 20.4 [1][9]

CD-1 875 Liver 35% [1][9]

BLU:Ha 437.5 Lung
24% (P <

0.02)
4.4 6.8 [8]

Phototoxicity
The photodynamic response of benz(e)acephenanthrylene, a related compound, has been

studied in human skin cells, suggesting that these compounds may be phototoxic and

photogenotoxic under UVA irradiation.[10]

Experimental Protocols
Synthesis of Acephenanthrylene Derivatives
A common method for the synthesis of substituted acephenanthrylenes involves the

palladium-catalyzed cycloaromatization of 2,3-diethynylbiphenyls.[11]

Simplified Workflow for Substituted Acephenanthrylene Synthesis

2,3-Diethynylbiphenyls

Cycloaromatization Reaction

Palladium Catalyst

Substituted Acephenanthrylenes
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Click to download full resolution via product page

Caption: Palladium-catalyzed synthesis of acephenanthrylenes.

Tumorigenicity Bioassay
The tumorigenicity of acephenanthrylene was assessed using a preweanling mouse bioassay.

[1][9]

Workflow for Tumorigenicity Bioassay

Preweanling CD-1 and BLU:Ha Mice

Treatment with Acephenanthrylene
(175, 437.5, 875 µg/mouse)

Observation Period (9 months)

Necropsy and Tumor Analysis
(Lung and Liver)

Data Analysis
(Tumor Incidence, ED50, TM1.0)

Click to download full resolution via product page

Caption: Mouse bioassay for acephenanthrylene tumorigenicity.

Potential Signaling Pathway Involvement
While specific signaling pathways for acephenanthrylene are not extensively detailed in the

reviewed literature, related PAHs have been shown to activate the arachidonic acid (AA)
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cascade in human coronary artery endothelial cells.[12] This pathway is implicated in

inflammation and apoptosis.

Hypothesized Signaling Pathway Activation by PAHs

Polycyclic Aromatic Hydrocarbons
(e.g., Benz[e]acephenanthrylene)

Group IVC PLA2
(Upregulation)

Arachidonic Acid Release

Inflammation Apoptosis

Click to download full resolution via product page

Caption: Potential activation of the arachidonic acid cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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